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Compound of Interest

Compound Name: 2-Chloroethyl phenyl sulfide

Cat. No.: B1346028

An In-depth Technical Guide to the Physical Properties of 2-Chloroethyl Phenyl Sulfide

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of the critical physical properties of 2-Chloroethyl
phenyl sulfide (CAS No. 5535-49-9), a significant compound in synthetic chemistry and
defense-related research. Designed for researchers, scientists, and professionals in drug
development, this document moves beyond mere data presentation to offer insights into the
experimental context and practical handling of this reactive intermediate.

Compound Overview and Strategic Importance

2-Chloroethyl phenyl sulfide, also known by its synonym 2-(phenylthio)ethyl chloride, is an
organosulfur compound with the linear formula CICH2CH2SCeHs[1]. Its strategic importance
stems from its dual utility. In academic and industrial research, it serves as a versatile building
block for introducing the phenylthioethyl moiety into more complex molecular architectures,
finding applications in the synthesis of pharmaceuticals and agrochemicals[2][3][4].

Furthermore, its structural similarity to sulfur mustards has led to its widespread use as a
chemical warfare agent (CWA) simulant.[5][6][7]. This application is crucial for developing and
testing protective materials and decontamination methods, allowing for vital research to be
conducted with lower risk. Understanding its physical properties is therefore paramount for its
safe handling, effective use in synthesis, and accurate modeling in decontamination studies.
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Core Physical Properties

The physical characteristics of a compound dictate its behavior under various experimental
conditions, influencing everything from reaction setup to purification methods and storage. The
key physical data for 2-Chloroethyl phenyl sulfide are summarized below.

Property Value Conditions Source(s)
Boiling Point 90-91 °C at 1 mmHg [21[71[8]
Density 1.174 g/mL at 25 °C [2][5][71[8]
Molecular Weight 172.68 g/mol - [11[5]
Molecular Formula CsHoCIS - [9][10]
Refractive Index 1.583 at 20 °C (D-line) [2][8]

Flash Point 104 °C (219.2 °F) Closed Cup [1]8]
Appearance Clear, colorless liquid Ambient [61[7]

The boiling point is a critical parameter for purification. The literature value is reported under
reduced pressure (1 mmHg), which strongly indicates that the compound is susceptible to
decomposition at its atmospheric boiling point. Therefore, purification by distillation must be
performed under vacuum to preserve the compound's integrity. Its density, being significantly
higher than water, is a practical consideration for aqueous work-up procedures, as it will form
the lower organic layer.

Experimental Protocols for Property Determination

To ensure data integrity and reproducibility, the determination of physical properties must follow
rigorous, well-established protocols. The methods described here represent standard practices
in a modern chemical research laboratory.

Boiling Point Determination via Vacuum Distillation

Causality: Standard atmospheric distillation is unsuitable for 2-Chloroethyl phenyl sulfide due
to the potential for thermal decomposition at elevated temperatures. Vacuum distillation lowers
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the boiling point, enabling purification of the thermally sensitive liquid. This protocol is designed
to achieve purification while preventing sample degradation.

Methodology:

o Apparatus Setup: Assemble a short-path distillation apparatus consisting of a round-bottom
flask (distilling flask), a distillation head with a thermometer port, a condenser, and a
receiving flask. Ensure all glassware is dry and joints are properly greased and sealed.

e Vacuum Connection: Connect the apparatus to a vacuum pump via a cold trap (e.g., liquid
nitrogen or dry ice/acetone) to protect the pump from corrosive vapors. A manometer must
be placed between the trap and the apparatus to monitor the pressure accurately.

o Sample Preparation: Place the crude 2-Chloroethyl phenyl sulfide and a magnetic stir bar
or boiling chips into the distilling flask. Do not fill the flask more than two-thirds full.

o Distillation:

[e]

Begin stirring and slowly evacuate the system to the desired pressure (e.g., 1 mmHg).

o

Gently heat the distilling flask using a heating mantle.

[¢]

Observe the temperature as the vapor rises and condenses. The boiling point is the stable
temperature reading on the thermometer when the liquid is actively distilling and
condensing into the receiving flask.

o

Collect the fraction that distills over at a constant temperature and pressure (e.g., 90-91 °C
at 1 mmHg).

o Shutdown: Once the distillation is complete, remove the heat source and allow the apparatus
to cool completely before slowly reintroducing air to the system to prevent glassware from
imploding.

Density Measurement

Causality: Density is an intrinsic property that is highly dependent on temperature. Accurate
determination requires precise control of temperature and volume. A pycnometer provides a
highly accurate method for this measurement.
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Methodology:

o Temperature Equilibration: Place the 2-Chloroethyl phenyl sulfide sample and a calibrated
pycnometer (a glass flask with a precise, known volume) in a temperature-controlled water
bath set to 25.0 °C. Allow at least 20 minutes for thermal equilibrium to be reached.

e Pycnometer Calibration:
o Measure the mass of the clean, dry, and empty pycnometer.

o Fill the pycnometer with deionized water that has been equilibrated to 25.0 °C and
measure its mass. The mass of the water can be used to confirm the exact volume of the
pycnometer using the known density of water at that temperature.

e Sample Measurement:

o Thoroughly dry the pycnometer and fill it with the temperature-equilibrated 2-Chloroethyl
phenyl sulfide.

o Measure the mass of the filled pycnometer.
 Calculation:

o Subtract the mass of the empty pycnometer from the mass of the filled pycnometer to find
the mass of the sample.

o Divide the mass of the sample by the known volume of the pycnometer to calculate the
density in g/mL.

Synthesis and Characterization Workflow

The journey from starting materials to a characterized final product involves a logical sequence
of steps. The synthesis of 2-Chloroethyl phenyl sulfide typically involves the reaction of a
thiophenol derivative with a 2-chloroethylating agent[2]. The subsequent purification and
characterization confirm the identity and purity of the product.
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Caption: Workflow from synthesis to characterization of 2-Chloroethyl phenyl sulfide.
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Safety, Handling, and Storage

Authoritative safety data sheets indicate that 2-Chloroethyl phenyl sulfide is a hazardous
substance. It is classified as toxic if inhaled or in contact with skin and causes severe skin
burns and eye damage[11][12][13].

o Handling: All manipulations must be conducted inside a certified chemical fume hood.
Personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), a lab
coat, and splash-proof goggles with a face shield, is mandatory[1][12].

o Storage: The compound should be stored in a tightly sealed container in a cool, dry, and
well-ventilated area designated for toxic and corrosive materials[8][10][12]. It is noted to be
moisture-sensitive[12][13]; therefore, storage under an inert atmosphere (e.g., nitrogen or
argon) is recommended to prevent degradation[8][10].

By adhering to these guidelines and understanding the physical properties detailed in this
guide, researchers can safely and effectively utilize 2-Chloroethyl phenyl sulfide in their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2-R O EEEMEE 98% | Sigma-Aldrich [sigmaaldrich.cn]

. chembk.com [chembk.com]

. 2-Chloroethyl phenyl sulfide [myskinrecipes.com]

. 360iresearch.com [360iresearch.com]

. 2-Chloroethyl phenyl sulfide, 98% 5535-49-9 India [ottokemi.com]

. Page loading... [guidechem.com]

°
~ » ol EEN w N =

. 2-CHLOROETHYL PHENYL SULFIDE One Chongging Chemdad Co. , Ltd
[chemdad.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1346028?utm_src=pdf-body
https://www.fishersci.com/shop/products/2-chloroethyl-phenyl-sulfide-98-thermo-scientific/AAB2326506
https://www.fishersci.co.uk/store/msds?partNumber=11430867&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/417602
https://www.fishersci.co.uk/store/msds?partNumber=11430867&countryCode=GB&language=en
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4354523.htm
https://labiostring.com/product/chloroethyl-phenyl-sulfide/
https://www.fishersci.co.uk/store/msds?partNumber=11430867&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11430867&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4354523.htm
https://labiostring.com/product/chloroethyl-phenyl-sulfide/
https://www.benchchem.com/product/b1346028?utm_src=pdf-body
https://www.benchchem.com/product/b1346028?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/417602
https://www.chembk.com/en/chem/2-(PHENYLTHIO)ETHYL%20CHLORIDE
https://www.myskinrecipes.com/shop/en/chlorinated-alkanes/158361-2-chloroethyl-phenyl-sulfide.html
https://www.360iresearch.com/library/intelligence/2-chloroethyl-phenyl-sulfide
https://www.ottokemi.com/specsheet/2chloroethyl-phenyl-sulfide-98-c-2076.aspx
https://www.guidechem.com/encyclopedia/2-chloroethyl-phenyl-sulfide-dic13659.html
https://www.chemdad.com/index.php?c=article&id=6161
https://www.chemdad.com/index.php?c=article&id=6161
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

thermofisher.com [thermofisher.com]

e 10. labiostring.com [labiostring.com]

8. 2-CHLOROETHYL PHENYL SULFIDE | 5535-49-9 [amp.chemicalbook.com]

9. 2-Chloroethyl phenyl sulfide, 98% 5 g | Buy Online | Thermo Scientific Chemicals |

e 11. 2-Chloroethyl phenyl sulfide, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher

Scientific [fishersci.com]

e 12. fishersci.co.uk [fishersci.co.uk]

e 13. WERCS Studio - Application Error [assets.thermofisher.com]

 To cite this document: BenchChem. [Physical properties of 2-Chloroethyl phenyl sulfide
(boiling point, density)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346028#physical-properties-of-2-chloroethyl-

phenyl-sulfide-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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